Cas no 2228501-77-5 (2-(but-3-yn-1-yl)-6-methoxypyridine)

• Product Name: 2-(but-3-yn-1-yl)-6-methoxypyridine
• CAS No: 2228501-77-5
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 6371003
• PubChem ID: 165682229
• Update Time: 2025-08-10

2-(but-3-yn-1-yl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-1-yl)-6-methoxypyridine
• EN300-1811213
• 2228501-77-5

• Inchi： 1S/C10H11NO/c1-3-4-6-9-7-5-8-10(11-9)12-2/h1,5,7-8H,4,6H2,2H3
• InChI Key： YYQAAUUDEGOTRC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(CCC#C)=N1

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 22.1Ų

Additional information on 2-(but-3-yn-1-yl)-6-methoxypyridine

2-(But-3-yn-1-yl)-6-methoxypyridine

The compound 2-(but-3-yn-1-yl)-6-methoxypyridine (CAS No. 2228501-77-5) is a structurally unique organic molecule that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of pyridines, which are aromatic heterocycles with a nitrogen atom in the ring. The presence of a butynyl group at the 2-position and a methoxy group at the 6-position introduces interesting electronic and steric properties, making it a valuable substrate for further chemical modifications and applications.

Recent studies have highlighted the potential of 2-(but-3-yn-1-yl)-6-methoxypyridine in drug discovery and development. Its ability to act as a versatile building block in organic synthesis has been exploited in the construction of bioactive molecules. For instance, researchers have utilized this compound as a precursor for synthesizing novel kinase inhibitors, which are critical in the treatment of various cancers. The terminal alkyne group in the butynyl substituent facilitates click chemistry reactions, enabling the rapid assembly of complex molecular architectures.

In addition to its role in medicinal chemistry, 2-(but-3-yn-1-yl)-6-methoxypyridine has found applications in materials science. The compound's ability to form stable coordination complexes with transition metals has been leveraged in the development of new catalysts for industrial processes. For example, recent reports demonstrate its use as a ligand in palladium-catalyzed cross-coupling reactions, which are essential for constructing advanced materials and functional polymers.

The synthesis of 2-(but-3-yn-1-yl)-6-methoxypyridine typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the nucleophilic substitution of a suitable pyridine derivative with an alkyne-containing reagent. This method is efficient and scalable, making it suitable for both laboratory and industrial production.

From an environmental perspective, the compound's stability and biodegradability have been studied to assess its potential impact on ecosystems. Preliminary results indicate that 2-(but-3-yn-1-y l)-6-methoxypyridine undergoes slow degradation under aerobic conditions, suggesting that its use should be carefully monitored to minimize ecological risks.

In conclusion, 2-(but-3-y n1-l)-6-methoxypyridine (CAS No. 2228501775) is a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure, combined with its reactivity and stability, positions it as an important tool for advancing chemical research and innovation.